Cas no 2227816-83-1 ((1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol)

• Product Name: (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol
• CAS No: 2227816-83-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5927246
• PubChem ID: 95944928
• Update Time: 2025-06-10

(1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol
• EN300-1784597
• 2227816-83-1

• Inchi： 1S/C10H12N2O/c1-7(13)8-3-4-10-9(5-8)11-6-12(10)2/h3-7,13H,1-2H3/t7-/m1/s1
• InChI Key： DEYWYAAKKBHKFX-SSDOTTSWSA-N
• SMILES： O[C@H](C)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol

Introduction to (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol (CAS No. 2227816-83-1)

(1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol (CAS No. 2227816-83-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely used in the treatment of various neurological and psychiatric disorders. The unique structural features and chirality of this compound make it a valuable candidate for the development of novel therapeutic agents.

The (1R)-enantiomer of this compound is particularly noteworthy due to its potential biological activity and selectivity. The presence of the (R)-configuration at the chiral center can significantly influence the pharmacological properties of the molecule, including its binding affinity to specific receptors and its metabolic stability. This enantiomeric purity is crucial for optimizing the therapeutic efficacy and minimizing potential side effects.

Recent studies have highlighted the importance of (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol in modulating GABAergic neurotransmission. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and benzodiazepines exert their effects by enhancing GABAergic signaling through allosteric modulation of GABAA receptors. The ability of (1R)-enantiomer to selectively bind to these receptors makes it a promising lead compound for the development of anxiolytic, sedative, and anticonvulsant drugs.

In addition to its potential as a therapeutic agent, (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol has also been studied for its role in chemical biology and drug discovery. The compound's unique structure provides a valuable scaffold for the design and synthesis of novel derivatives with enhanced pharmacological profiles. Researchers have explored various modifications to the benzodiazepine core and the chiral center to improve solubility, bioavailability, and target specificity.

One notable application of (1R)-enantiomer is in the field of neurodegenerative diseases. Studies have shown that compounds with similar structures can exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes (1R)-enantiomer a potential candidate for the treatment of conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

The synthesis of (1R)-enantiomer involves several steps, including enantioselective catalysis and chiral resolution techniques. These methods ensure that the desired enantiomer is obtained with high purity and yield. The choice of synthetic route depends on factors such as cost-effectiveness, scalability, and environmental impact. Recent advancements in asymmetric synthesis have made it possible to produce (R)-enantiomers with high enantiomeric excess (ee), which is essential for pharmaceutical applications.

Clinical trials involving (1R)-enantiomer are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results have shown promising outcomes in terms of pharmacokinetics and pharmacodynamics. The compound has demonstrated favorable absorption, distribution, metabolism, excretion (ADME) properties, and a favorable safety profile at therapeutic doses.

Despite its potential benefits, it is important to note that (1R)-enantiomer may also have side effects similar to other benzodiazepines. These can include drowsiness, dizziness, impaired coordination, and cognitive impairment. Therefore, careful dosing and monitoring are essential during clinical use.

In conclusion, (1R)-1-(1-methyl-1H-1,3-benzodiazol-5-yl)ethan-1-ol (CAS No. 2227816-83-1) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and enantiomeric purity make it a valuable candidate for the development of novel therapeutic agents targeting GABAergic neurotransmission and neurodegenerative diseases. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.